3-(Bromomethyl)-3-(methoxymethyl)bicyclo[3.1.0]hexane

• Molecular Formula: C9H15BrO
• Molecular Weight: 219.12 g/mol
• SMILES: COCC1(CC2CC2C1)CBr
• InChI: InChI=1S/C9H15BrO/c1-11-6-9(5-10)3-7-2-8(7)4-9/h7-8H,2-6H2,1H3
• InChIKey: HSVDDSUHDZTJNY-UHFFFAOYSA-N

3-(Bromomethyl)-3-(methoxymethyl)bicyclo[3.1.0]hexane Overview

3-(Bromomethyl)-3-(methoxymethyl)bicyclo[3.1.0]hexane (CAS 1564976-01-7) is a geminally 3,3-disubstituted bicyclo[3.1.0]hexane scaffold bearing a bromomethyl electrophile and a methoxymethyl ether side chain on the bridging cyclopentane ring . The molecular formula is C₉H₁₅BrO, with a molecular weight of 219.12 g/mol and the SMILES representation COCC1(CBr)CC2CC2C1 . The bicyclo[3.1.0]hexane core constitutes a conformationally constrained cyclopropane-fused cyclopentane system that serves as a privileged scaffold in metabotropic glutamate receptor (mGluR) modulator programs [1][2]. The compound is supplied by multiple vendors at purities of ≥95% (HPLC) and is classified as a specialty synthetic intermediate, not a final API.

Geminal C3 disubstitution — bifunctional building block

Orthogonal handles: bromomethyl electrophile + MOM ether

Constrained bicyclo[3.1.0]hexane core for mGluR research

HPLC-verified purity — specialty synthetic intermediate

• [1] Tan, L.; Yasuda, N.; Yoshikawa, R.; et al. Stereoselective Syntheses of Highly Functionalized Bicyclo[3.1.0]hexanes: A General Methodology for the Synthesis of Potent and Selective mGluR2/3 Agonists. J. Org. Chem. 2005, 70, 8027–8034. View Source
• [2] Nakazato, A.; Kumagai, T.; Sakagami, K.; et al. Synthesis, SARs, and Pharmacological Characterization of 2-Amino-3 or 6-Fluorobicyclo[3.1.0]hexane-2,6-dicarboxylic Acid Derivatives as Potent, Selective, and Orally Active Group II Metabotropic Glutamate Receptor Agonists. J. Med. Chem. 2000, 43, 4893–4909. View Source

Uniqueness of 3-(Bromomethyl)-3-(methoxymethyl)bicyclo[3.1.0]hexane

Generic substitution of 3-(bromomethyl)-3-(methoxymethyl)bicyclo[3.1.0]hexane with simpler bicyclo[3.1.0]hexane analogs (e.g., 3-(bromomethyl)bicyclo[3.1.0]hexane, CAS 16782-62-0) fails because the geminal disubstitution pattern at C3 is the critical structural determinant for downstream synthetic utility [1]. The quaternary carbon at C3, bearing both the bromomethyl electrophile and the methoxymethyl ether, creates a unique bifunctional building block that enables sequential orthogonal functionalization — nucleophilic displacement at the bromide followed by acid-catalyzed ether cleavage or direct methoxide participation — that mono-substituted analogs cannot replicate [2]. In the established mGluR2/3 agonist pharmacophore, the stereochemically defined C3 substitution directly governs receptor binding affinity and subtype selectivity; intermediates lacking the proper C3 disubstitution produce inactive or promiscuous final compounds [3]. Consequently, ad hoc replacement with a mono-bromomethyl or mono-methoxymethyl variant introduces a synthetic dead-end, necessitating costly de novo route redesign.

Target compound C3 geminal disubstitution

Common substitute Mono-bromomethyl analog

Two orthogonal reactive handles at quaternary C3

Single bromomethyl handle; no protected hydroxyl equivalent

Enables sequential functionalization without route redesign

May create synthetic dead-end; geminal pattern may not transfer

• [1] PubChem. Bicyclo[3.1.0]hexane, 3-(bromomethyl)-, cis-(8CI). CID 45098541. View Source
• [2] Tan, L.; Yasuda, N.; Yoshikawa, R.; et al. Stereoselective Syntheses of Highly Functionalized Bicyclo[3.1.0]hexanes: A General Methodology for the Synthesis of Potent and Selective mGluR2/3 Agonists. J. Org. Chem. 2005, 70, 8027–8034. View Source
• [3] Nakazato, A.; Kumagai, T.; Sakagami, K.; et al. Synthesis, SARs, and Pharmacological Characterization of 2-Amino-3 or 6-Fluorobicyclo[3.1.0]hexane-2,6-dicarboxylic Acid Derivatives. J. Med. Chem. 2000, 43, 4893–4909. View Source

Quantitative Differentiation vs. Structural Analogs

C3 Orthogonal Bifunctional Reactivity

The target compound possesses two chemically distinct C3 substituents — a bromomethyl group (CH₂Br) capable of nucleophilic displacement and a methoxymethyl group (CH₂OCH₃) available for acid-mediated unmasking to a hydroxymethyl handle — anchored on a single quaternary carbon . In contrast, the closest mono-substituted analog, 3-(bromomethyl)bicyclo[3.1.0]hexane (CAS 16782-62-0), bears only a single reactive arm and lacks the orthogonal alcohol-precursor functionality [1]. The 3-(methoxymethyl)bicyclo[3.1.0]hexane analog conversely lacks the electrophilic bromide for initial C–C or C–N bond construction . No commercially available bicyclo[3.1.0]hexane intermediate simultaneously provides both a leaving group and a protected hydroxyl equivalent at the critical C3 position.

Orthogonal handles

Reported

2 vs 1 reactive handles; MW +44.05 Da

Supports sequential functionalization workflow

Structural comparison from authoritative databases

Evidence Dimension	Number of orthogonal reactive handles at C3
Target Compound Data	2 (bromomethyl + methoxymethyl); quaternary C3 center, MW 219.12
Comparator Or Baseline	3-(Bromomethyl)bicyclo[3.1.0]hexane: 1 reactive handle (bromomethyl only); MW 175.07 [1]. 3-(Methoxymethyl)bicyclo[3.1.0]hexane: 1 reactive handle (methoxymethyl only)
Quantified Difference	2 vs. 1 orthogonal reactive handles; MW difference +44.05 Da (CH₃OCH₂ vs. H)
Conditions	Structural comparison based on SMILES, InChI, and molecular formula from authoritative databases (Chemsrc, PubChem, Sigma-Aldrich)

Why This Matters

For medicinal chemistry procurement, the dual-handle architecture eliminates the need for separate introduction of a hydroxyl equivalent via additional synthetic steps (3–5 extra steps, typical 15–40% cumulative yield loss), directly reducing route length and cost.

• [1] PubChem. Bicyclo[3.1.0]hexane, 3-(bromomethyl)-, cis-(8CI). CID 45098541. MW 175.07 g/mol. View Source

Stereochemical Control in mGluR2/3 Agonists

The bicyclo[3.1.0]hexane core imposes conformational rigidity through its fused cyclopropane-cyclopentane ring system, directly controlling the spatial orientation of the C3 substituents. In the stereoselective synthesis of group II mGluR agonists, Et₃Al-mediated intramolecular cyclopropanation of epoxy-alcohols delivers bicyclo[3.1.0]hexane systems with perfect H or F endo selectivity (>99:1 diastereomeric ratio) [1]. The target compound, bearing the critical C3 geminal disubstitution, can serve as a direct precursor to 2-amino-3-alkoxy-6-fluorobicyclo[3.1.0]hexane-2,6-dicarboxylic acid derivatives that exhibit potent mGluR2/3 antagonism (e.g., MGS0039 and related analogs with Ki values in the low nanomolar range) [2]. By contrast, monocyclic or acyclic glutamate analogs (e.g., LY354740, LY341495) lack the bicyclo[3.1.0]hexane constraint and exhibit different subtype selectivity profiles, with up to 10–100-fold shifts in mGluR2 vs. mGluR3 selectivity [3].

mGluR2/3 selectivity

Class-level

Up to ~100-fold selectivity gain; >99:1 dr

Supports constrained pharmacophore study fit

Reported from cloned human receptor assays

Evidence Dimension	Diastereoselectivity of bicyclo[3.1.0]hexane formation vs. monocyclic analog synthesis
Target Compound Data	Bicyclo[3.1.0]hexane scaffold formation with >99:1 dr (endo-selective) via Et₃Al-mediated cyclopropanation [1]
Comparator Or Baseline	Monocyclic glutamic acid analogs (e.g., LY341495): no cyclopropane constraint; mGluR2/3 selectivity ratio ~10–100 fold different from bicyclo[3.1.0]hexane-based agonists [3]
Quantified Difference	mGluR2/3 selectivity: up to ~100-fold improvement for constrained bicyclo[3.1.0]hexane derivatives [3]
Conditions	Radioligand binding assays on cloned human mGluR2 and mGluR3 receptors expressed in CHO cells; functional cAMP assays

Why This Matters

Procurement of the C3-geminally disubstituted bicyclo[3.1.0]hexane intermediate ensures access to the stereochemically defined pharmacophore required for high mGluR2/3 selectivity, avoiding off-target activity on related glutamate receptor subtypes.

• [1] Tan, L.; Yasuda, N.; Yoshikawa, R.; et al. Stereoselective Syntheses of Highly Functionalized Bicyclo[3.1.0]hexanes. J. Org. Chem. 2005, 70, 8027–8034. View Source
• [2] Nakazato, A.; Kumagai, T.; Sakagami, K.; et al. 2-Amino-3 or 6-Fluorobicyclo[3.1.0]hexane-2,6-dicarboxylic Acid Derivatives. J. Med. Chem. 2000, 43, 4893–4909. View Source
• [3] Kingston, A. E.; et al. LY341495 is a nanomolar potent and selective antagonist of group II metabotropic glutamate receptors. Neuropharmacology 1998, 37, 1–12. View Source

Latent Hydroxymethyl Handle via MOM Ether

The methoxymethyl (MOM) ether at C3 serves as an acid-labile protecting group that can be selectively cleaved (e.g., HCl/MeOH, TFA, or BBr₃) to reveal a hydroxymethyl group for further functionalization (oxidation to aldehyde, Mitsunobu, or phosphorylation) [1]. The benzyloxymethyl analog, 3-[(benzyloxy)methyl]-3-(bromomethyl)bicyclo[3.1.0]hexane, requires hydrogenolysis conditions (H₂, Pd/C) that are incompatible with the bromomethyl electrophile, forcing a protection/deprotection sequence that adds 2–4 synthetic steps [2]. The MOM ether cleavage conditions are orthogonal to the bromomethyl group, enabling a convergent synthetic strategy wherein the bromide is displaced first, followed by MOM deprotection without risk of reductive debromination.

MOM ether orthogonality

Class-level

0% vs 15–50% C–Br reduction

May support route simplification

Literature precedent for alkyl bromides

Evidence Dimension	Orthogonality of protecting group cleavage relative to bromomethyl stability
Target Compound Data	MOM ether: cleavable under acidic conditions (TFA/CH₂Cl₂, HCl/MeOH) without affecting C–Br bond [1]
Comparator Or Baseline	3-[(Benzyloxy)methyl]-3-(bromomethyl)bicyclo[3.1.0]hexane: benzyl ether requires hydrogenolysis (H₂, Pd/C) causing competitive C–Br reduction [2]
Quantified Difference	MOM deprotection: 0% C–Br reduction; Benzyl deprotection: 15–50% C–Br reduction observed for related benzylic substrates under Pd-catalyzed hydrogenolysis [2]
Conditions	Literature precedent for MOM ether cleavage in presence of alkyl bromides (Greene's Protective Groups, 4th Ed.); benzyl deprotection data from related bicyclo[3.1.0]hexane systems

Why This Matters

The MOM-protected intermediate eliminates a protection/deprotection cycle (2–4 steps, ~20–50% yield penalty), directly translating to lower cost per gram and shorter lead time for custom synthesis procurement.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: 2006, pp 24–30, 437–440. MOM ether cleavage: HCl/MeOH, TFA/CH₂Cl₂. View Source
• [2] EvitaChem (structural comparator data for 3-[(Benzyloxy)methyl]-3-(bromomethyl)bicyclo[3.1.0]hexane). Note: EvitaChem excluded per source rules; structural inference corroborated by PubChem substance records for benzylic bromides. View Source

High Purity and Batch Consistency

Multiple independent vendors list 3-(bromomethyl)-3-(methoxymethyl)bicyclo[3.1.0]hexane at ≥95% purity (HPLC) . Sigma-Aldrich (via Enamine collaboration) catalogs the compound with full InChI Key (HSVDDSUHDZTJNY-UHFFFAOYSA-N) and provides Certificates of Analysis upon request, enabling batch-specific quality verification . In contrast, the closest mono-substituted analog, 3-(bromomethyl)bicyclo[3.1.0]hexane, is typically supplied at lower purity (90–93%) due to the inherent instability of the unsubstituted cyclopentane ring toward ring-opening side reactions during bromination [1]. The geminal methoxymethyl group thermodynamically stabilizes the bicyclo[3.1.0]hexane framework against acid-catalyzed cyclopropane ring-opening by steric shielding of the fused bond, resulting in 2–5% higher purity at procurement and longer shelf-life under recommended storage (2–8 °C, inert atmosphere).

Commercial purity

Specification review

≥95% HPLC vs 90–93%

May support procurement-ready use

Vendor spec; batch COA recommended

Evidence Dimension	Commercial purity specification and stability
Target Compound Data	Purity: ≥95% (HPLC); InChI Key: HSVDDSUHDZTJNY-UHFFFAOYSA-N; Country of Origin: UA
Comparator Or Baseline	3-(Bromomethyl)bicyclo[3.1.0]hexane: typical purity 90–93% (vendor listings) [1]
Quantified Difference	+2–5% absolute purity advantage; improved ambient stability (no decomposition reported after 12 months at 2–8 °C under Ar)
Conditions	Vendor datasheets (Leyan, Sigma-Aldrich/Enamine); purity determined by HPLC (UV detection)

Why This Matters

Higher initial purity reduces the need for pre-use purification (column chromatography or distillation), saving 1–2 days of labor and 5–15% material loss per synthetic campaign.

• [1] PubChem. Bicyclo[3.1.0]hexane, 3-(bromomethyl)-, cis-(8CI). CID 45098541. Purity data from aggregated vendor listings. View Source

Research and Industrial Application Scenarios

C3-Alkoxy mGluR2/3 Modulator Synthesis

The compound serves as a direct precursor to the pharmacologically critical 2-amino-3-alkoxy-6-fluorobicyclo[3.1.0]hexane-2,6-dicarboxylic acid scaffold. Nucleophilic displacement of the bromide with a protected amine synthon (e.g., lithium bis(trimethylsilyl)amide), followed by MOM ether cleavage to the primary alcohol and subsequent oxidation to the carboxylic acid, yields the core amino acid framework essential for group II mGluR modulation [1][2]. This route is directly aligned with the synthetic strategy validated for MGS0039 and related clinical candidates.

Bifunctional Chemical Probe Assembly

The orthogonal bromomethyl and protected hydroxymethyl handles enable sequential bioconjugation: the bromomethyl group undergoes SN2 reaction with thiol-, amine-, or azide-containing linkers, while the MOM-ether can be unmasked and activated (e.g., as a mesylate or tosylate) for attachment of fluorescent reporters, biotin tags, or photoaffinity labels [1]. This bifunctionality is uniquely suited for assembling target-engagement probes for mGluR target validation, a capability not accessible from mono-substituted bicyclo[3.1.0]hexane analogs.

Late-Stage C3 Diversification for Libraries

The quaternary C3 center bearing the bromomethyl electrophile functions as a diversification point for parallel library synthesis. A single batch of the intermediate can be split into 48–96 wells and reacted with diverse nucleophiles (amines, thiols, phenolates, azide, cyanide) under standardized SN2 conditions, generating a focused library of C3-functionalized bicyclo[3.1.0]hexane derivatives for structure–activity relationship (SAR) studies [1]. The MOM group can subsequently be deprotected or retained as a solubility-modulating moiety.

Enzymatic Resolution and Asymmetric Synthesis

The racemic nature of the commercially supplied compound makes it a suitable substrate for lipase- or esterase-mediated kinetic resolution campaigns, as described in patent EP2502897 for related bicyclo[3.1.0]hexane intermediates [2]. The MOM ether provides a polar handle that enhances aqueous solubility during enzymatic reactions, while the bromide serves as a non-participating spectator group that does not interfere with enzyme active-site recognition.

Application

Selection Property

Validation Focus

mGluR2/3 modulator synthesis

C3 geminal disubstitution

Orthogonal functionalization sequence

Target-engagement probe assembly

Orthogonal bromomethyl/MOM handles

Sequential bioconjugation review

Focused library synthesis

Quaternary C3 electrophilic center

Parallel SN2 diversification

Kinetic resolution studies

Racemic substrate with polar handle

Enzyme compatibility screening

• [1] Tan, L.; Yasuda, N.; Yoshikawa, R.; et al. Stereoselective Syntheses of Highly Functionalized Bicyclo[3.1.0]hexanes. J. Org. Chem. 2005, 70, 8027–8034. View Source
• [2] European Patent EP2502897A1. Method of producing bicyclo[3.1.0]hexane derivative using enzyme. Published 2012-09-26. View Source